Cas no 2383774-80-7 (3-Fluoro-6-iodo-2-methylbenzonitrile)

3-Fluoro-6-iodo-2-methylbenzonitrile is a halogenated aromatic compound featuring a nitrile group, fluorine, and iodine substituents on a methyl-substituted benzene ring. Its distinct structure makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both fluorine and iodine offers versatility for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. The electron-withdrawing nitrile group enhances reactivity in nucleophilic substitution reactions. This compound’s well-defined regiochemistry and stability under standard conditions ensure consistent performance in complex synthetic pathways. It is commonly utilized in the development of bioactive molecules and advanced materials.

3-Fluoro-6-iodo-2-methylbenzonitrile structure

2383774-80-7 structure

Product Name:3-Fluoro-6-iodo-2-methylbenzonitrile

CAS No:2383774-80-7

MF:C₈H₅FIN

MW:261.034877538681

MDL:MFCD32703352

CID:5327695

PubChem ID:154845403

Update Time:2025-05-27

3-Fluoro-6-iodo-2-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Fluoro-6-iodo-2-methylbenzonitrile
- Z3325972309
- MDL： MFCD32703352
- Inchi： 1S/C8H5FIN/c1-5-6(4-11)8(10)3-2-7(5)9/h2-3H,1H3
- InChI Key： WBSRMZJGXRZBEA-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(C)=C1C#N)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 186
XLogP3: 2.8
Topological Polar Surface Area: 23.8

3-Fluoro-6-iodo-2-methylbenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26980474-0.05g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95.0%	0.05g	$101.0	2025-02-19
Enamine	EN300-26980474-0.1g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95.0%	0.1g	$152.0	2025-02-19
Enamine	EN300-26980474-0.25g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95.0%	0.25g	$216.0	2025-02-19
Enamine	EN300-26980474-0.5g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95.0%	0.5g	$407.0	2025-02-19
Enamine	EN300-26980474-1.0g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95.0%	1.0g	$528.0	2025-02-19
Enamine	EN300-26980474-2.5g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95.0%	2.5g	$1034.0	2025-02-19
Enamine	EN300-26980474-5.0g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95.0%	5.0g	$1530.0	2025-02-19
Enamine	EN300-26980474-10.0g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95.0%	10.0g	$2269.0	2025-02-19
Enamine	EN300-26980474-1g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95%	1g	$528.0	2023-09-11
Enamine	EN300-26980474-5g	3-fluoro-6-iodo-2-methylbenzonitrile	2383774-80-7	95%	5g	$1530.0	2023-09-11